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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-methyl-6-nitrobenzoate, with the CAS number 61940-22-5, is a nitroaromatic
compound with emerging interest in the fields of organic synthesis and medicinal chemistry.
This technical guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and derivatization, and an
exploration of its potential applications, particularly in cancer research. The document
summarizes key quantitative data in structured tables and visualizes essential workflows and
potential mechanisms of action using Graphviz diagrams to facilitate a deeper understanding
for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Methyl 2-methyl-6-nitrobenzoate is a solid at room temperature. Its chemical structure and
key physicochemical properties are summarized below.
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Property Value Reference
CAS Number 61940-22-5 [1]
Molecular Formula CoHoNO4 [1]
Molecular Weight 195.17 g/mol [1]

methyl 2-methyl-6-
IUPAC Name ) [1]
nitrobenzoate

Boiling Point 283.4°C
Physical Form Solid
Purity Typically >97%

Spectroscopic Data

The structural characterization of Methyl 2-methyl-6-nitrobenzoate is supported by various
spectroscopic techniques.
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Spectroscopic Data Details

Mass Spectrometry (GC-MS) Key m/z peaks at 163 and 164.

Vapor phase IR spectra are available for
Infrared (IR) Spectroscopy o )
characterization of functional groups.

While specific spectra for this compound are not

readily available in public databases, the

expected proton NMR would show signals for
1H NMR _

the aromatic protons, the methyl ester protons,

and the methyl group protons on the benzene

ring.

Similarly, the carbon NMR would display distinct

peaks for the carbonyl carbon of the ester, the

aromatic carbons, the methyl ester carbon, and
13C NMR _

the methyl group carbon. A study on substituted

methyl benzoates provides insights into the

expected chemical shifts.[2]

Experimental Protocols
Synthesis of Methyl 2-methyl-6-nitrobenzoate

The synthesis of Methyl 2-methyl-6-nitrobenzoate is typically achieved through a two-step
process: the nitration of a suitable precursor to form 2-methyl-6-nitrobenzoic acid, followed by
the esterification of the carboxylic acid.

Step 1: Synthesis of 2-methyl-6-nitrobenzoic acid

A common method for the synthesis of the precursor, 2-methyl-6-nitrobenzoic acid, involves the
oxidation of 3-nitro-o-xylene.

e Reaction: Oxidation of 3-nitro-0-xylene using an oxidizing agent such as nitric acid.

e Procedure: A detailed procedure is outlined in patent CN111718264A, which describes the
co-production of 2-methyl-6-nitrobenzoic acid and 3-nitro-2-methylbenzoic acid from 3-nitro-
o-xylene. The process involves reacting 3-nitro-o-xylene with dilute nitric acid under elevated
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temperature and pressure with oxygen as an oxidant. The resulting crude product is then
purified.

Step 2: Esterification of 2-methyl-6-nitrobenzoic acid

The carboxylic acid is then converted to its methyl ester.

» Reaction: Fischer esterification of 2-methyl-6-nitrobenzoic acid with methanol in the
presence of an acid catalyst.

e Procedure: While a specific detailed protocol for this exact substrate is not widely published,
a general and effective method is the Shiina macrolactonization, which can also be applied
for esterification. This method uses 2-methyl-6-nitrobenzoic anhydride (MNBA) as a
condensing agent. A more standard approach involves refluxing the carboxylic acid in
methanol with a catalytic amount of a strong acid like sulfuric acid. The reaction progress can
be monitored by thin-layer chromatography (TLC). Upon completion, the excess methanol is
removed under reduced pressure, and the crude product is purified, typically by
recrystallization or column chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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